3-Methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one
3-Methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one
3-Methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone, also known as phlorisovalerophenone or 2', 4', 6'-trihydroxy-3-methylbutyrophenone, 8CI, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 3-Methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone is primarily located in the cytoplasm. Outside of the human body, 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone can be found in a number of food items such as bog bilberry, tea, brassicas, and millet. This makes 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone a potential biomarker for the consumption of these food products.
3-methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one is a 2-acylphloroglucinol.
3-methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one is a 2-acylphloroglucinol.
Brand Name:
Vulcanchem
CAS No.:
26103-97-9
VCID:
VC0041633
InChI:
InChI=1S/C11H14O4/c1-6(2)3-8(13)11-9(14)4-7(12)5-10(11)15/h4-6,12,14-15H,3H2,1-2H3
SMILES:
CC(C)CC(=O)C1=C(C=C(C=C1O)O)O
Molecular Formula:
C11H14O4
Molecular Weight:
210.23 g/mol
3-Methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one
CAS No.: 26103-97-9
Reference Standards
VCID: VC0041633
Molecular Formula: C11H14O4
Molecular Weight: 210.23 g/mol
CAS No. | 26103-97-9 |
---|---|
Product Name | 3-Methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one |
Molecular Formula | C11H14O4 |
Molecular Weight | 210.23 g/mol |
IUPAC Name | 3-methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one |
Standard InChI | InChI=1S/C11H14O4/c1-6(2)3-8(13)11-9(14)4-7(12)5-10(11)15/h4-6,12,14-15H,3H2,1-2H3 |
Standard InChIKey | VSDWHZGJGWMIRN-UHFFFAOYSA-N |
SMILES | CC(C)CC(=O)C1=C(C=C(C=C1O)O)O |
Canonical SMILES | CC(C)CC(=O)C1=C(C=C(C=C1O)O)O |
Melting Point | 145°C |
Physical Description | Solid |
Description | 3-Methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone, also known as phlorisovalerophenone or 2', 4', 6'-trihydroxy-3-methylbutyrophenone, 8CI, belongs to the class of organic compounds known as alkyl-phenylketones. These are aromatic compounds containing a ketone substituted by one alkyl group, and a phenyl group. 3-Methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone is primarily located in the cytoplasm. Outside of the human body, 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone can be found in a number of food items such as bog bilberry, tea, brassicas, and millet. This makes 3-methyl-1-(2, 4, 6-trihydroxyphenyl)-1-butanone a potential biomarker for the consumption of these food products. 3-methyl-1-(2,4,6-trihydroxyphenyl)butan-1-one is a 2-acylphloroglucinol. |
Synonyms | Phloroisovalerophenone; 2,4,6-Trihydroxyisovalerophenone; 2’,4’,6’-Trihydroxyisovalerophenone; 3-Methyl-1-(2,4,6-trihydroxyphenyl)-1-butanone; Isovalerylphloroglucinol; 2’,4’,6’-trihydroxy-3-methylbutyrophenone; 3-Methylphlorobutyrophenone |
PubChem Compound | 441269 |
Last Modified | Nov 11 2021 |
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